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Compound of Interest

Compound Name: 4-Benzylphenyl isocyanate

CAS No.: 1823-37-6

Cat. No.: B155740

Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of benzylphenyl isocyanates, a class

of aromatic isocyanates with significant potential in organic synthesis and pharmaceutical

development. Due to the limited availability of specific data for the 4-benzylphenyl isocyanate
isomer, this document will focus on the well-characterized 2-benzylphenyl isocyanate, with the

understanding that the principles discussed are broadly applicable to other isomers unless

otherwise specified.

Molecular and Chemical Profile
Benzylphenyl isocyanates are characterized by a phenyl isocyanate core substituted with a

benzyl group. The position of the benzyl group (ortho-, meta-, or para-) influences the

molecule's steric and electronic properties, which in turn dictates its reactivity and potential

applications.
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Property 2-Benzylphenyl isocyanate

Molecular Formula C₁₄H₁₁NO[1]

Molecular Weight 209.24 g/mol [1]

Synonyms
2′-Benzylphenyl isocyanate, 2′-

Isocyanatodiphenylmethane[1]

CAS Number 146446-96-0[1]

Physical Form Liquid

Boiling Point 309 °C (lit.)[1]

Density 1.11 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.591 (lit.)[1]

The isocyanate (-N=C=O) functional group is highly electrophilic, making it susceptible to

nucleophilic attack. This reactivity is the cornerstone of its utility in chemical synthesis.

Caption: Structure of 2-Benzylphenyl Isocyanate.

Synthesis of Benzylphenyl Isocyanates
The synthesis of benzylphenyl isocyanates can be approached through several established

methods for isocyanate formation. A common industrial method involves the phosgenation of

the corresponding amine.

An alternative laboratory-scale synthesis involves the reaction of benzyl chloride with sodium

cyanate in a suitable solvent like dimethylformamide (DMF). While this method is described for

benzyl isocyanate, the principle can be extended to substituted benzyl halides.
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Reactants

Benzyl Halide Derivative

Reaction in Dichloromethane at Room Temperature

Silver Salt (e.g., AgClO₄) Trimethylsilyl Cyanide (TMSCN)

Cleavage of C-Si Bond
(aq. NaHCO₃ or TBAF)

Benzyl Isocyanide Derivative

Click to download full resolution via product page

Caption: General workflow for isocyanide synthesis from benzyl halides.

A convenient method for preparing the related benzyl isocyanides from benzyl halides has

been developed, which could be a precursor route to isocyanates. This method utilizes silver

salts and trimethylsilyl cyanide, followed by cleavage of the carbon-silicon bond to yield the

isocyanide.

Applications in Drug Development and Organic
Synthesis
The high reactivity of the isocyanate group makes benzylphenyl isocyanates valuable reagents

in the synthesis of a wide range of organic compounds and pharmaceuticals.

Formation of Urea and Carbamate Linkages
Isocyanates readily react with primary and secondary amines to form substituted ureas and

with alcohols to form carbamates. These linkages are prevalent in many biologically active
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molecules and are crucial for creating libraries of compounds for drug screening.

Products

R-N=C=O
(Benzylphenyl Isocyanate)

R-NH-CO-NH-R'
(Substituted Urea)

 + Amine

R-NH-CO-O-R'
(Carbamate)

 + Alcohol

R'-NH₂

(Amine)
R'-OH

(Alcohol)

Click to download full resolution via product page

Caption: Key reactions of benzylphenyl isocyanates.

Role in Modern Pharmaceuticals
Isocyanates are fundamental building blocks in the synthesis of a variety of pharmaceutical

compounds, including active pharmaceutical ingredients (APIs) and excipients. Their ability to

form stable linkages makes them suitable for developing novel drugs and improving existing

formulations. In recent years, isocyanates have been instrumental in the development of

polymer-based drug delivery systems and controlled-release formulations.

Handling, Storage, and Safety
Benzylphenyl isocyanates, like other isocyanates, are hazardous materials and must be

handled with appropriate safety precautions.

Hazard Classifications for 2-Benzylphenyl isocyanate:

Acute Toxicity (Oral, Dermal, Inhalation)

Skin Irritation

Eye Irritation
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Respiratory Sensitization

Skin Sensitization

Specific Target Organ Toxicity (Single Exposure)

Handling and Storage Recommendations:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, eye protection (goggles and/or face shield), and respiratory protection.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, acids, bases, alcohols, and amines. Keep containers tightly closed.

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong bases,

alcohols, and amines.

Experimental Protocol: Synthesis of a Substituted
Urea
This protocol provides a general procedure for the reaction of an isocyanate with a primary

amine to form a substituted urea.

Materials:

Benzylphenyl isocyanate

Primary amine (e.g., aniline)

Anhydrous solvent (e.g., tetrahydrofuran, dichloromethane)

Magnetic stirrer and stir bar

Round-bottom flask

Nitrogen or argon atmosphere setup
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Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the primary amine in

the anhydrous solvent.

Slowly add a stoichiometric equivalent of benzylphenyl isocyanate to the stirred solution at

room temperature. The reaction is often exothermic.

Continue stirring the reaction mixture at room temperature for 1-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, the product may precipitate out of the solution. If so, collect the solid by

filtration.

If the product remains in solution, remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography.

Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass

Spectrometry).

References
PrepChem.com. Synthesis of benzyl isocyanate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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